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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Get Quote

1,3-Bis(4-iodophenyl)thiourea
2059-77-0

B11998749

Executive Summary

1,3-Bis(4-iodophenyl)thiourea is a symmetric diarylthiourea derivative distinguished by its

dual hydrogen-bonding (H-bond) and halogen-bonding (XB) capabilities. While thioureas are

classically utilized as organocatalysts and anion receptors via their N-H moieties, the para-

iodine substitution in this compound introduces a strong sigma-hole (

-hole), enabling directional non-covalent interactions with Lewis bases. This guide details its
identification, synthesis, and application in supramolecular chemistry and drug development.

Chemical Identity & Properties
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Property Specification
CAS Number 2059-77-0
IUPAC Name 1,3-Bis(4-iodophenyl)thiourea

N,N'-Di(4-iodophenyl)thiourea; 1,3-Di(4-

Synonyms ) ]
iodophenyl)thiourea

C
H
Molecular Formula I
N
S
Molecular Weight 480.11 g/mol
Appearance White to off-white crystalline solid

Soluble in DMSO, DMF, warm Ethanol;

Solubility ]
Insoluble in Water
_ _ >180°C (Typical for para-halo analogs;
Melting Point )
decomposes upon melting)
SMILES Iclccc(NC(=S)Nc2ccec(l)ee2)cecl

Synthesis Protocol

Methodology: Condensation of 4-iodoaniline with Carbon Disulfide (CS

). Rationale: This route is preferred over the thiophosgene method due to lower toxicity and the
avoidance of corrosive byproducts. The use of a base (typically triethylamine or pyridine)
facilitates the formation of the dithiocarbamate intermediate, which then eliminates H

S to form the isothiocyanate in situ, reacting with a second equivalent of aniline.

Step-by-Step Workflow

» Reagent Preparation:
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o Dissolve 4-iodoaniline (20 mmol, 4.38 g) in Ethanol (50 mL) or Pyridine (20 mL) depending
on solubility preference.

o Safety Note: CS

is highly flammable and toxic (neurotoxin). All operations must be performed in a fume
hood.

e Reaction Initiation:
o Add Carbon Disulfide (CS

) (15 mmol, excess) dropwise to the stirring amine solution.

o Add Triethylamine (TEA) (20 mmol) if using ethanol as solvent to act as a proton
scavenger.

e Reflux:
o Heat the mixture to reflux (approx. 80°C) for 6-12 hours.

o Monitoring: Track consumption of 4-iodoaniline via TLC (Hexane:Ethyl Acetate 7:3). The
product will appear as a less polar spot compared to the starting amine.

* Isolation:
o Cool the reaction mixture to room temperature.

o Pour the mixture into ice-cold water (200 mL) with vigorous stirring. The thiourea will
precipitate as a solid.

o Acidification (Optional): If pyridine was used, acidify slightly with 1M HCI to remove
residual pyridine.

o Purification:

o Filter the precipitate and wash with cold water followed by cold ethanol.
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o Recrystallization: Dissolve the crude solid in boiling ethanol or an ethanol/DMF mixture.
Allow to cool slowly to generate high-quality crystals suitable for X-ray diffraction.

Reaction Pathway Diagram

4-lodoaniline
@ equiv) + CS2 / Base

Dithiocarbamate -H2S 4-lodopheny! + 4-Todoaniline _ | 1,3-Bis(4-iodophenyl)thiourea
>

/ Intermediate Isothiocyanate (in situ) (Target)
CS2

(1 equiv)

Click to download full resolution via product page

Caption: One-pot synthesis via dithiocarbamate intermediate, avoiding isolation of toxic
isothiocyanates.

Mechanism of Action: Dual Binding Modes

This compound is a "privileged scaffold" in supramolecular chemistry because it operates
through two distinct but cooperative mechanisms.

A. Hydrogen Bonding (Anion Recognition)

The two N—H protons are acidic (pKa ~21 in DMSO) and oriented in a syn-syn conformation
upon anion binding. This creates a "pincer" effect, chelating anions like chloride (ClI

), acetate (OAc
), or phosphate (H

PO

).

¢ Mechanism:

electrostatic interaction.

B. Halogen Bonding (Crystal Engineering)
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The iodine atoms at the para position exhibit a region of positive electrostatic potential (the

-hole) on the extension of the C—I bond. This allows the molecule to act as a Lewis acid,
binding to Lewis bases (N, O, S) or anions.

e Mechanism:

(where Y is a nucleophile).

« Significance: Halogen bonds are more directional than hydrogen bonds, allowing for precise
engineering of crystal lattices in drug formulation (co-crystals).

Supramolecular Interaction Diagram

1,3-Bis(4-iodophenyl)thiourea

7

,~"Hydrogen Bond"»,' Halogen Bond
S NHLX) L (CILY)
4

Anion (e.g., Cl-) @Base / Drug@

Click to download full resolution via product page

Caption: Dual binding capability showing H-bonding (green dashed) and Halogen bonding (red
dotted).

Applications in Drug Development[3]
Bioisostere & Intermediate

The thiourea moiety mimics the peptide bond but is resistant to proteases. The iodine
substituents serve as reactive handles for Suzuki-Miyaura or Sonogashira cross-coupling
reactions, allowing researchers to rapidly diversify the scaffold into complex libraries of
potential anticancer agents (e.g., VEGFR-2 inhibitors).

Anion Transporters
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Research suggests that lipophilic diarylthioureas can facilitate the transport of chloride ions
across cell membranes. This "anionophore" activity is being investigated for inducing apoptosis
in cancer cells by disrupting ion homeostasis.

Co-Crystal Formers

In pharmaceutical formulation, the compound is used to form co-crystals with active
pharmaceutical ingredients (APIs). The iodine-driven halogen bonds can alter the solubility and
stability profiles of the target drug without changing its covalent structure.

Safety & Handling (MSDS Highlights)
 Signal Word: Warning
e Hazard Statements:
o H302: Harmful if swallowed (Thiourea structural alert).
o H315/H319: Causes skin and serious eye irritation.
o H373: May cause damage to the thyroid through prolonged exposure (Goitrogenic).

» Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Light sensitive (lodine-
carbon bond can photolyze).
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[https://www.benchchem.com/product/b11998749/docs#technical-guide-1-3-bis-4-
iodophenyl-thiourea-cas-2059-77-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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